Cas no 1689-78-7 (2-(tert-Butyl)thiophene)
2-(tert-Butyl)thiophene is a substituted thiophene derivative characterized by the presence of a tert-butyl group at the 2-position of the thiophene ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and material science applications. The tert-butyl group imparts increased stability and influences reactivity, particularly in electrophilic substitution reactions. This compound is commonly utilized in the development of conjugated polymers, ligands for catalysis, and functionalized heterocycles. Its well-defined molecular structure and compatibility with various synthetic routes make it a versatile building block for advanced chemical research and industrial applications.
2-(tert-Butyl)thiophene structure
Product Name:2-(tert-Butyl)thiophene
CAS No:1689-78-7
MF:C8H12S
MW:140.245881080627
MDL:MFCD00089197
CID:41809
PubChem ID:15528
Update Time:2025-05-27
2-(tert-Butyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-Butyl)thiophene
- 2-TERT-BUTYL-THIOPHENE
- 2-T-BUTYLTHIOPHENE
- AKOS BBS-00004446
- 2-TERT-BUTYLTHIOPHENE
- Thiophene, 2-(1,1-diMethylethyl)-
- Thiophene, 2-tert-butyl-
- AI3-15885
- AC4668
- R5YF9YW3CR
- SCHEMBL73299
- UNII-R5YF9YW3CR
- Thiophene, (1,1-dimethylethyl)-
- MFCD00089197
- Q27287835
- 1-(4-Fluorobenzoyl)-4-hydroxy-2-pyrrolidinecarboxylicacid
- SY014132
- DTXSID7073270
- AKOS000268955
- 1689-78-7
- FT-0651111
- AS-77914
- A20782
- DB-006219
- DTXCID9035412
- STK023315
-
- MDL： MFCD00089197
- Inchi： 1S/C8H12S/c1-8(2,3)7-5-4-6-9-7/h4-6H,1-3H3
- InChI Key： SWCDOJGIOCVXFM-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C)(C)C
Computed Properties
- Exact Mass: 140.06600
- Monoisotopic Mass: 140.065971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 3.3
Experimental Properties
- Density: 0.9967 (estimate)
- Melting Point: -59.1°C
- Boiling Point: 163.95°C
- Flash Point: 37.7±4.9 °C
- Refractive Index: 1.5197 (estimate)
- PSA: 28.24000
- LogP: 3.04560
- Vapor Pressure: 2.0±0.3 mmHg at 25°C
2-(tert-Butyl)thiophene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(tert-Butyl)thiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(tert-Butyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005053-10g |
2-(tert-Butyl)thiophene |
1689-78-7 | 95% | 10g |
$780.00 | 2022-04-02 | |
| Alichem | A169005053-25g |
2-(tert-Butyl)thiophene |
1689-78-7 | 95% | 25g |
$1,155.00 | 2022-04-02 | |
| TRC | B703608-50mg |
2-(tert-Butyl)thiophene |
1689-78-7 | 50mg |
$ 87.00 | 2023-09-08 | ||
| TRC | B703608-100mg |
2-(tert-Butyl)thiophene |
1689-78-7 | 100mg |
$ 115.00 | 2023-09-08 | ||
| TRC | B703608-500mg |
2-(tert-Butyl)thiophene |
1689-78-7 | 500mg |
$ 420.00 | 2023-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01015-1g |
2-(tert-Butyl)thiophene |
1689-78-7 | Tech. 90% | 1g |
¥4429.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01015-250mg |
2-(tert-Butyl)thiophene |
1689-78-7 | Tech. 90% | 250mg |
¥1879.0 | 2023-09-05 | |
| Chemenu | CM200012-1g |
2-tert-Butylthiophene |
1689-78-7 | 95%+ | 1g |
$205 | 2023-01-19 | |
| Chemenu | CM200012-5g |
2-tert-Butylthiophene |
1689-78-7 | 95%+ | 5g |
$719 | 2023-01-19 | |
| abcr | AB548662-250 mg |
2-tert-Butylthiophene, 90%; . |
1689-78-7 | 90% | 250MG |
€197.90 | 2023-04-13 |
2-(tert-Butyl)thiophene Related Literature
-
Hironobu Ozawa,Takahito Sugiura,Takahiro Kuroda,Kouya Nozawa,Hironori Arakawa J. Mater. Chem. A 2016 4 1762
-
Wangqiao Chen,Teddy Salim,Haijun Fan,Lewis James,Yeng Ming Lam,Qichun Zhang RSC Adv. 2014 4 25291
-
Junki Nagakubo,Minoru Ashizawa,Tadashi Kawamoto,Akihiko Tanioka,Takehiko Mori Phys. Chem. Chem. Phys. 2011 13 14370
1689-78-7 (2-(tert-Butyl)thiophene) Related Products
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- 147871-77-0(Thiophene,2-ethyl-5-(1-methylethyl)-)
- 872-55-9(2-Ethylthiophene)
- 1689-77-6(Thiophene,2,5-bis(1,1-dimethylethyl)-)
- 10421-56-4(Thiophene,2-(1,1-dimethylpropyl)-)
- 129982-95-2(Thiophene, 2,2',2''-ethylidynetris-)
- 5069-23-8(2,5-diethylthiophene)
- 17306-49-9(Thiophene, 2,2'-ethylidenebis-)
- 40323-88-4(2-Ethyl-5-methylthiophene)
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